Cas no 352431-53-9 (DL-Cystine-d)

• Product Name: DL-Cystine-d
• CAS No: 352431-53-9
• MF: C₆H₁₂N₂O₄S₂
• MW: 246.337449073792
• CID: 304565
• PubChem ID: 102601776
• Update Time: 2025-11-02

DL-Cystine-d Chemical and Physical Properties

Names and Identifiers

• Cystine-2,2',3,3,3',3'-d6(9CI)
• DL-CYSTINE-2,2’,3,3,3’,3’-D6
• DL-Cystine-d
• 2-amino-3-[(2-amino-2-carboxy-1,1,2-trideuterioethyl)disulfanyl]-2,3,3-trideuteriopropanoic acid
• D98400
• CS-0377175
• 2-amino-3-{[2-amino-2-carboxy(1,1,2-?H?)ethyl]disulfanyl}(?H?)propanoic acid
• DL-CYSTINE-2,2',3,3,3',3'-D6
• HY-W013940S1
• 352431-53-9
• DL-Cystine-d6
• Cystine-2,2',3,3,3',3'-d6 (9CI)

• Inchi： 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/i1D2,2D2,3D,4D
• InChI Key： LEVWYRKDKASIDU-UFSLNRCZSA-N
• SMILES： S(C([2H])([2H])C([2H])(C(=O)O)N)SC([2H])([2H])C([2H])(C(=O)O)N

Computed Properties

• Exact Mass: 246.06150969g/mol
• Monoisotopic Mass: 246.06150969g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 177Ų

Additional information on DL-Cystine-d

DL-Cystine-d (CAS No. 352431-53-9): A Comprehensive Guide to Its Properties and Applications

DL-Cystine-d, with the CAS number 352431-53-9, is a deuterated form of the naturally occurring amino acid DL-Cystine. This compound is widely used in biochemical research, pharmaceutical development, and metabolic studies due to its unique isotopic labeling. The deuterium-labeled DL-Cystine offers distinct advantages in tracing metabolic pathways and studying protein dynamics, making it a valuable tool for researchers.

The chemical structure of DL-Cystine-d consists of two cysteine molecules linked by a disulfide bond, with deuterium atoms replacing specific hydrogen atoms. This modification enhances its stability and makes it ideal for use in NMR spectroscopy and mass spectrometry. Researchers often utilize deuterated DL-Cystine to investigate sulfur metabolism, oxidative stress, and protein folding mechanisms.

One of the most significant applications of DL-Cystine-d (CAS 352431-53-9) is in the field of proteomics and metabolomics. With the growing interest in personalized medicine and biomarker discovery, this compound plays a crucial role in understanding disease mechanisms. For instance, scientists use deuterium-labeled amino acids like DL-Cystine-d to track protein turnover rates in conditions such as cancer and neurodegenerative disorders.

Another emerging application of DL-Cystine-d is in nutritional research. As consumers become more health-conscious, there is increasing demand for studies on amino acid absorption and utilization. Deuterated DL-Cystine helps researchers measure how dietary proteins are metabolized, providing insights into optimal nutrition strategies for athletes, aging populations, and individuals with metabolic disorders.

The market for isotopically labeled compounds like DL-Cystine-d (CAS No. 352431-53-9) is expanding rapidly, driven by advancements in analytical techniques and the pharmaceutical industry's need for precise metabolic data. Companies specializing in stable isotope-labeled amino acids are investing in high-purity DL-Cystine-d to meet the demands of academic and industrial research.

In conclusion, DL-Cystine-d is a versatile and indispensable tool in modern biochemical research. Its applications span from drug development to nutritional science, making it a compound of significant interest to scientists worldwide. As research techniques continue to evolve, the demand for high-quality deuterated DL-Cystine is expected to grow, further solidifying its role in cutting-edge scientific discoveries.